Cas no 2138102-55-1 (1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide)

• Product Name: 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide
• CAS No: 2138102-55-1
• MF: C₁₃H₂₀ClNO₃S
• MW: 305.820801734924
• CID: 5966569
• PubChem ID: 165491001
• Update Time: 2025-06-11

1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide
• 2138102-55-1
• EN300-1155079

• Inchi： 1S/C13H20ClNO3S/c1-4-15(19(16,17)10-14)11(2)9-12-5-7-13(18-3)8-6-12/h5-8,11H,4,9-10H2,1-3H3
• InChI Key： UZHXINNSDBIPBE-UHFFFAOYSA-N
• SMILES： ClCS(N(CC)C(C)CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 305.0852424g/mol
• Monoisotopic Mass: 305.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Additional information on 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide

Comprehensive Overview of 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide (CAS No. 2138102-55-1)

The compound 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide, identified by its CAS No. 2138102-55-1, is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methanesulfonamide core and 4-methoxyphenyl moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers frequently search for terms like "sulfonamide derivatives in medicine" or "methanesulfonamide applications," reflecting the growing curiosity about this chemical class. The presence of the chloro and ethyl groups in CAS No. 2138102-55-1 further enhances its reactivity, making it a candidate for modular synthesis in medicinal chemistry.

One of the key hotspots in modern chemistry is the development of targeted therapeutics. The 4-methoxyphenyl fragment in this compound aligns with this trend, as it is often associated with improved pharmacokinetic properties. Questions like "how does methoxy substitution affect drug metabolism?" are common in academic forums, highlighting the importance of such structural motifs. This molecule’s potential to interact with biological targets could pave the way for innovative treatments.

From a synthetic perspective, 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide exemplifies the convergence of organic synthesis and green chemistry. Searches for "sustainable sulfonamide synthesis" or "eco-friendly methanesulfonamide production" underscore the industry’s shift toward environmentally benign methodologies. Researchers are exploring catalytic processes and solvent-free reactions to optimize the synthesis of such compounds.

Another area of interest is the compound’s potential role in agrochemical innovation. The propan-2-yl and methoxy groups may contribute to herbicidal or fungicidal activity, a topic frequently queried as "sulfonamides in crop protection". With global attention on food security, the development of efficient and safe agrochemicals remains a priority, positioning this molecule as a valuable candidate for further study.

In conclusion, 1-chloro-N-ethyl-N-[1-(4-methoxyphenyl)propan-2-yl]methanesulfonamide (CAS No. 2138102-55-1) represents a multifaceted compound with applications spanning pharmaceuticals and agriculture. Its structural complexity and relevance to current research trends make it a noteworthy subject for scientists and industry professionals alike. As the scientific community continues to explore sulfonamide chemistry, this compound is poised to play a pivotal role in future advancements.